Cas no 86574-75-6 (Methyl 5-(3,4-dichlorophenyl)picolinate)

• Product Name: Methyl 5-(3,4-dichlorophenyl)picolinate
• CAS No: 86574-75-6
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• CID: 4966158
• Update Time: 2025-05-22

Methyl 5-(3,4-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3,4-dichlorophenyl)picolinate

• Inchi： 1S/C13H9Cl2NO2/c1-18-13(17)12-5-3-9(7-16-12)8-2-4-10(14)11(15)6-8/h2-7H,1H3
• InChI Key： JLUDHGYSIGBFOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(C(=O)OC)=CC=1)Cl

Computed Properties

• Exact Mass: 281.0010339 g/mol
• Monoisotopic Mass: 281.0010339 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 282.12
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-(3,4-dichlorophenyl)picolinate

Methyl 5-(3,4-dichlorophenyl)picolinate (CAS No. 86574-75-6): A Comprehensive Overview

Methyl 5-(3,4-dichlorophenyl)picolinate (CAS No. 86574-75-6) is a specialized chemical compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, often referred to as Methyl 5-(3,4-DCP)picolinate, is a derivative of picolinic acid and is characterized by its unique structural features, including a dichlorophenyl group. Its molecular formula is C₁₃H₉Cl₂NO₂, and it exhibits a molecular weight of 282.12 g/mol. The compound is typically a white to off-white crystalline powder, soluble in organic solvents such as methanol and acetonitrile.

The synthesis of Methyl 5-(3,4-dichlorophenyl)picolinate involves a multi-step process, starting with the condensation of 3,4-dichlorobenzaldehyde with picolinic acid derivatives. The final product is obtained through esterification, yielding a compound with high purity and stability. Researchers and manufacturers often focus on optimizing the synthesis route to improve yield and reduce environmental impact, aligning with the growing demand for sustainable chemical processes.

One of the primary applications of Methyl 5-(3,4-DCP)picolinate is in the development of agrochemicals, particularly as an intermediate in the synthesis of herbicides and plant growth regulators. Its dichlorophenyl moiety contributes to its bioactivity, making it a valuable building block for crop protection products. In recent years, the agrochemical industry has seen a surge in demand for innovative solutions to address challenges such as weed resistance and environmental sustainability, further highlighting the relevance of this compound.

In the pharmaceutical sector, Methyl 5-(3,4-dichlorophenyl)picolinate has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its structural versatility allows for modifications that can lead to compounds with therapeutic properties, such as anti-inflammatory or antimicrobial activity. With the increasing focus on drug discovery and personalized medicine, this compound has become a subject of interest for researchers aiming to develop novel treatments for various diseases.

The market dynamics for Methyl 5-(3,4-DCP)picolinate are influenced by factors such as regulatory policies, technological advancements, and shifting consumer preferences. For instance, the push for greener chemistry and reduced reliance on hazardous substances has led to innovations in the production and application of this compound. Additionally, the rise of precision agriculture and the need for efficient crop protection solutions have driven demand for high-quality intermediates like Methyl 5-(3,4-dichlorophenyl)picolinate.

From a regulatory standpoint, Methyl 5-(3,4-dichlorophenyl)picolinate is subject to guidelines set by organizations such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). Compliance with these regulations ensures the safe handling, storage, and disposal of the compound, minimizing risks to human health and the environment. Manufacturers and users must stay updated on any changes in regulatory requirements to maintain compliance and avoid potential legal issues.

In terms of research trends, recent studies have focused on the biodegradation and environmental fate of Methyl 5-(3,4-DCP)picolinate. Understanding how this compound interacts with ecosystems is crucial for assessing its long-term impact and developing mitigation strategies. Researchers are also exploring its potential in nanotechnology, where its unique properties could be leveraged for applications such as drug delivery systems or sensors.

The future outlook for Methyl 5-(3,4-dichlorophenyl)picolinate appears promising, with opportunities for growth in both agrochemical and pharmaceutical industries. As global challenges such as food security and healthcare access continue to evolve, the demand for innovative chemical solutions is expected to rise. By staying at the forefront of research and development, stakeholders can unlock the full potential of this versatile compound.

For those seeking more information on Methyl 5-(3,4-dichlorophenyl)picolinate, it is advisable to consult scientific literature, patent databases, and industry reports. These resources provide valuable insights into the compound's properties, applications, and market trends, enabling informed decision-making for researchers, manufacturers, and end-users alike.